Cas no 212832-16-1 (1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-)

1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)- structure
212832-16-1 structure
Product Name:1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-
CAS No:212832-16-1
MF:C19H23F2N3
MW:331.402831315994
CID:1403716
PubChem ID:11034920
Update Time:2025-04-20

1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanamine, N,N-bis(4-fluorophenyl)-
    • 4-fluoro-N-(4-fluorophenyl)-N-(3-piperazin-1-ylpropyl)aniline
    • Bis-(4-fluoro-phenyl)-(3-piperazin-1-yl-propyl)-amine
    • BDBM50129596
    • SCHEMBL8011417
    • 212832-16-1
    • DTXSID50452797
    • CHEMBL315166
    • Inchi: 1S/C19H23F2N3/c20-16-2-6-18(7-3-16)24(19-8-4-17(21)5-9-19)13-1-12-23-14-10-22-11-15-23/h2-9,22H,1,10-15H2
    • InChI Key: LRJWNYKCDTWXAG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N(C1C=CC(=CC=1)F)CCCN1CCNCC1

Computed Properties

  • Exact Mass: 331.18619
  • Monoisotopic Mass: 331.18600407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.51
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent